1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 1-[4-(3-methoxybenzoyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C21H24N2O4/c1-16-5-3-8-19(13-16)27-15-20(24)22-9-11-23(12-10-22)21(25)17-6-4-7-18(14-17)26-2/h3-8,13-14H,9-12,15H2,1-2H3
• InChI Key: WVGOTPUZAZWJTM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C(=O)C3=CC(=CC=C3)OC

Description

1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone, also known as MBPE, is a chemical compound that has been extensively studied for its potential applications in scientific research. MBPE is a member of the piperazine family of compounds and has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone is not fully understood, but it is believed to act as a dopamine receptor agonist, meaning that it activates dopamine receptors in the brain. This activation leads to an increase in the release of dopamine, which can have a variety of effects on the central nervous system.
Biochemical and Physiological Effects:
In addition to its effects on dopamine release, 1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone has also been shown to have a variety of other biochemical and physiological effects. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which can have a variety of effects on cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone for lab experiments is its high solubility in water, which makes it easy to work with in the lab. However, one limitation of 1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone is that it can be difficult to synthesize in large quantities, which can limit its use in certain types of experiments.

Future Directions

There are many potential future directions for research on 1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone. One area of interest is in the development of new treatments for neurological disorders such as Parkinson's disease and schizophrenia. Another potential area of research is in the development of new drugs for the treatment of addiction, as 1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone has been shown to have a variety of effects on the reward system in the brain. Finally, there is also potential for 1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone to be used as a research tool to study the central nervous system and its various functions.

Synthesis Methods

The synthesis of 1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone involves several steps, including the reaction of 3-methoxybenzoyl chloride with piperazine, followed by the reaction of the resulting product with 2-methyl-4-nitrophenol. The final step involves the reduction of the nitro group to an amino group using a reducing agent such as sodium dithionite. The resulting product is a white crystalline powder that is highly soluble in water.

Scientific Research Applications

1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where 1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone has been shown to have a variety of effects on the central nervous system. For example, 1-[4-(3-Methoxy-benzoyl)-piperazin-1-yl]-2-m-tolyloxy-ethanone has been shown to increase the release of dopamine, a neurotransmitter that is involved in reward and motivation.